Cas no 1286699-22-6 (N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide
• CAS No: 1286699-22-6
• MF: C₁₆H₁₄ClN₅OS
• MW: 359.833260059357
• CID: 6222739
• PubChem ID: 52905886
• Update Time: 2025-05-17

N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide
• AKOS024486364
• F3407-4535
• CCG-321927
• N-(5-chloro-2-methylphenyl)-2-(2-methylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide
• N-(5-chloro-2-methylphenyl)-2-((7-methylpyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
• 1286699-22-6

• Inchi： 1S/C16H14ClN5OS/c1-9-3-4-11(17)5-13(9)22-14(23)7-24-16-12-6-18-10(2)21-15(12)19-8-20-16/h3-6,8H,7H2,1-2H3,(H,22,23)
• InChI Key： ANOWXFSSVAQIOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CSC1C2=CN=C(C)N=C2N=CN=1)=O

Computed Properties

• Exact Mass: 359.0607590g/mol
• Monoisotopic Mass: 359.0607590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide

N-(5-Chloro-2-Methylphenyl)-2-({7-Methylpyrimido[4,5-d]1,3diazin-4-yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1286699-22-6, known as N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido[4,5-d]1,3diazin-4-yl}sulfanyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chlorophenyl group, a pyrimidodiazine ring system, and a sulfanyl acetamide functional group. These elements collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the chlorophenyl group is known to enhance the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the pyrimidodiazine ring system has been shown to exhibit significant anti-inflammatory and antioxidant properties, which are critical in the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize the production process. These methods not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

In terms of application, this compound has demonstrated potential in the field of materials science as well. Its unique electronic properties make it a strong candidate for use in organic electronics, particularly in the development of high-performance semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its utility, with researchers exploring its use in creating ultra-thin films for flexible electronics.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical trials have shown that it exhibits minimal toxicity at therapeutic doses, making it a safe option for further clinical evaluation. Moreover, its ability to target specific cellular pathways has positioned it as a potential lead compound in the development of personalized medicine.

Despite its promising attributes, challenges remain in fully harnessing the potential of this compound. Issues such as scalability and cost-effectiveness need to be addressed to ensure its widespread adoption in both pharmaceutical and industrial applications. Collaborative efforts between academia and industry are essential to overcome these barriers and bring this innovative molecule to market.

In conclusion, N-(5-chloro-2-methylphenyl)-2-({7-methylpyrimido[4,5-d]1,3diazin-4-yl}sulfanyl)acetamide represents a groundbreaking advancement in chemical research. Its versatile structure and diverse applications underscore its importance in modern science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping the future of medicine and technology.